N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C17H17N5OS/c23-17(12-4-2-1-3-5-12)18-10-16-20-19-15-7-6-14(21-22(15)16)13-8-9-24-11-13/h1-2,6-9,11-12H,3-5,10H2,(H,18,23)
• InChI Key: DCJLFRGBIIHOPH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCC2=NN=C3N2N=C(C=C3)C4=CSC=C4
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol

Description

The compound “N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)cyclohex-3-enecarboxamide” is a heterocyclic compound. It is part of the 1,2,4-triazolo[4,3-b]pyridazine class of compounds. These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitory, and antitubercular agents.

Synthesis Analysis

The synthesis of such compounds often involves the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. The exact synthetic approach for this specific compound is not mentioned in the available resources.

Molecular Structure Analysis

The molecular structure of this compound includes a five-membered triazole ring and a six-membered thiadiazine ring. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Future Directions

The future directions for this compound could involve further exploration of its diverse pharmacological activities and its potential use in drug design, discovery, and development. Researchers may also explore its potential as a target-oriented drug for the treatment of multifunctional diseases.

Mechanism of Action

Target of Action

The primary target of this compound is c-Met kinase . c-Met kinase is a receptor tyrosine kinase that plays a crucial role in cellular growth, survival, and migration. It is often overexpressed in various types of cancers, making it a potential target for anticancer therapies .

Mode of Action

The compound interacts with its target, c-Met kinase, by acting as a potential inhibitor . This means it binds to the kinase, preventing it from carrying out its normal function. The inhibition of c-Met kinase can lead to the disruption of several cellular processes, potentially leading to the death of cancer cells .

Biochemical Pathways

By inhibiting c-Met kinase, the compound could disrupt signaling pathways that promote cell proliferation and inhibit apoptosis, leading to a reduction in tumor growth .

Result of Action

The compound has demonstrated better antitumor activities against A549 (a lung cancer cell line) than the positive agent cisplatin . This suggests that the compound’s action results in a significant reduction in tumor cell viability, making it a promising candidate for further investigation as an anticancer agent .